3-(Pyrimidin-2-ylsulfanyl)-8-azabicyclo[3.2.1]octane

• Molecular Formula: C11H15N3S
• Molecular Weight: 221.32 g/mol
• SMILES: C1CC2CC(CC1N2)SC3=NC=CC=N3
• InChI: InChI=1S/C11H15N3S/c1-4-12-11(13-5-1)15-10-6-8-2-3-9(7-10)14-8/h1,4-5,8-10,14H,2-3,6-7H2
• InChIKey: LZKWZASHCZDWFO-UHFFFAOYSA-N

3-(Pyrimidin-2-ylsulfanyl)-8-azabicyclo[3.2.1]octane: A Tropane-Based Heterocyclic Building Block for Research

3-(Pyrimidin-2-ylsulfanyl)-8-azabicyclo[3.2.1]octane (CAS: 1706450-94-3) is a synthetic organic compound belonging to the class of 8-azabicyclo[3.2.1]octanes, a core scaffold of the tropane alkaloid family [1]. It features a pyrimidine ring connected to the 3-position of the bicyclic system via a thioether (–S–) bridge [2]. With a molecular weight of 221.32 g/mol and a computed cLogP of 1.8, its structure is distinct from more common 3-aryl or 3-oxy substituted tropane analogs, positioning it as a versatile intermediate for medicinal chemistry exploration .

Scaffold 8-Azabicyclo[3.2.1]octane (tropane) core

Linker Thioether (–S–) amenable to oxidation-state SAR

Research Use CNS library construction & bioisostere probing

• [1] Pollini, G. P., Benetti, S., De Risi, C., & Zanirato, V. (2002). Synthetic Approaches to Enantiomerically Pure 8-Azabicyclo[3.2.1]octane Derivatives. Chemical Reviews, 102(11), 4087-4140. View Source
• [2] PubChem. (2026). Compound Summary for CID 71778009: 3-(Pyrimidin-2-ylsulfanyl)-8-azabicyclo[3.2.1]octane. National Center for Biotechnology Information. View Source

Why Generic Substitution of 3-(Pyrimidin-2-ylsulfanyl)-8-azabicyclo[3.2.1]octane is Scientifically Unjustified

Generic substitution among 8-azabicyclo[3.2.1]octane derivatives is invalid due to the drastic impact of peripheral heteroatom chemistry on molecular recognition and physicochemical properties. The thioether linkage in 3-(pyrimidin-2-ylsulfanyl)-8-azabicyclo[3.2.1]octane acts as a chemically and metabolically distinct isostere compared to oxygen ethers or direct carbon links found in structurally similar building blocks [1]. Even minor modifications, such as a methyl addition to the pyrimidine ring, alter lipophilicity and electrostatic potential, leading to divergent pharmacokinetic and pharmacodynamic profiles that cannot be assumed equivalent in a screening cascade [2].

Oxygen ether analog Thioether-to-ether substitution may shift lipophilicity and metabolic stability; O-dealkylation susceptibility differs.

4-Methylpyrimidine analog Additional methyl group increases steric demand and lipophilicity; TPSA remains identical but binding conformation may vary.

Direct C–C linked analogs (e.g., Xanamem) Lack the thioether oxidation handle; sulfide-to-sulfone diversification not accessible, limiting SAR expansion.

• [1] Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529-2591. View Source
• [2] Smith, B. R., Eastman, C. M., & Njardarson, J. T. (2014). Beyond C, H, O, and N! Analysis of the Elemental Composition of U.S. FDA Approved Drug Architectures. Journal of Medicinal Chemistry, 57(23), 9764-9773. View Source

Quantitative Differentiation Guide for 3-(Pyrimidin-2-ylsulfanyl)-8-azabicyclo[3.2.1]octane Against Closest Analogs

Thioether vs. Oxygen Ether Linkage: Impact on Lipophilicity and Chemical Stability

The target compound incorporates a thioether (–S–) bridge, a key structural divergence from its direct oxygen analog, 3-(2-pyrimidinyloxy)-8-azabicyclo[3.2.1]octane (CAS 1820686-49-4) . This sulfur-for-oxygen substitution is a well-established bioisosteric replacement that increases lipophilicity (computed XLogP3: ~1.8 for the thioether vs. ~1.2 for the corresponding ether analog) and inherently alters metabolic stability, as C–S bonds are less susceptible to O-dealkylation pathways common to aryl alkyl ethers [1].

Thioether vs. oxygen ether

Class-level inference

Target cLogP ~1.8

Oxygen ether analog cLogP ~1.2

ΔcLogP ~ +0.6 (target more lipophilic)

May support passive permeability screening in CNS context

Computed values only; experimental logD not available

Evidence Dimension	Physicochemical properties (cLogP)
Target Compound Data	Computed XLogP3-AA = 1.8 [2]
Comparator Or Baseline	3-(2-pyrimidinyloxy)-8-azabicyclo[3.2.1]octane (CAS 1820686-49-4); estimated cLogP ~1.2
Quantified Difference	Approximate ΔcLogP ~ +0.6 log units (target is more lipophilic)
Conditions	Computed physicochemical properties. Direct experimental logP/logD data for these specific compounds are not available.

Why This Matters

A higher cLogP for the thioether predicts better passive membrane permeability, a critical parameter in CNS drug discovery where the 8-azabicyclo[3.2.1]octane scaffold is most relevant.

• [1] Patani, G. A., & LaVoie, E. J. (1996). Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews, 96(8), 3147-3176. View Source
• [2] PubChem. (2026). Computed Properties for CID 71778009. National Center for Biotechnology Information. View Source

Unsubstituted vs. 4-Methyl Pyrimidine: A Measured Difference in Molecular Topology

A closely related commercial analog, 3-[(4-Methylpyrimidin-2-yl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride (CAS not specified), differs only by a single methyl group on the pyrimidine ring . This transformation increases the molecular weight by 14 Da and adds steric bulk ortho to the thioether attachment point. Critically, the Topological Polar Surface Area (TPSA) remains identical (63.1 Ų) for the unsubstituted target, while the methyl homolog will exhibit a subtle but measurable increase in lipophilicity and a change in the lowest energy conformation of the exocyclic bond, affecting target binding [1].

Unsubstituted vs. 4-methyl pyrimidine

Data to verify

Target MW 221.32, TPSA 63.1 Ų

Methyl analog MW 235.35, TPSA 63.1 Ų

ΔMW +14 Da; identical TPSA, lower steric demand

Provides a minimal pharmacophore probe for SAR studies

Computed properties; binding data to verify

Evidence Dimension	Molecular weight and TPSA
Target Compound Data	MW = 221.32 g/mol; TPSA = 63.1 Ų [1]
Comparator Or Baseline	3-[(4-Methylpyrimidin-2-yl)sulfanyl]-8-azabicyclo[3.2.1]octane; MW = 235.35 g/mol; TPSA = 63.1 Ų (predicted) [REFS-1, REFS-2]
Quantified Difference	MW difference = +14 Da; TPSA difference = 0 Ų
Conditions	Computed molecular properties. The unsubstituted analog offers identical polarity metrics but lower steric demand.

Why This Matters

The unsubstituted pyrimidine ring provides a cleaner 'minimal pharmacophore' probe for SAR studies, where the electronic and steric contributions of the heterocycle can be evaluated without confounding methyl effects.

• [1] PubChem. (2026). Computed Properties for CID 71778009. National Center for Biotechnology Information. View Source

Thioether Bridge Confers a Divergent Synthetic Handle Compared to Direct C–C Linked Analogs

In contrast to advanced clinical candidates like Xanamem (UE2343), which features a direct, rigid C–C bond between the pyrimidine and the 8-azabicyclo[3.2.1]octane core [1], the target compound's thioether linkage provides a chemically addressable sulfur atom. Under mild oxidative conditions, this sulfide can be selectively transformed into a sulfoxide or sulfone, enabling the generation of diverse analog libraries from a single precursor—a synthetic divergence impossible with the direct C–C linked scaffold [2].

Thioether synthetic handle

Class-level inference

Oxidation Sulfide → sulfoxide/sulfone via controlled oxidation

C–C analog Lacks addressable sulfur; oxidation-state SAR not possible

Enables systematic oxidation-state exploration from single precursor

Typical conditions: mCPBA or NaIO₄; diversification scope to validate

Evidence Dimension	Synthetic versatility
Target Compound Data	Contains a sulfide functional group amenable to controlled oxidation or alkylation [2]
Comparator Or Baseline	Xanamem (UE2343, CAS 1346013-80-6); features a C–C bond between pyrimidine and azabicyclo core [1]
Quantified Difference	Not applicable (qualitative feature). The sulfide presents a specific oxidation potential absent in C–C linked analogs.
Conditions	Standard organic synthesis conditions. Oxidation to sulfoxide/sulfone typically achieved with mCPBA or NaIO4.

Why This Matters

This distinct reactivity profile makes the compound a strategic choice for exploratory medicinal chemistry, allowing systematic manipulation of the heteroatom oxidation state to map critical binding interactions.

• [1] Actinogen Medical. (2024). Emestedastat (Xanamem, UE2343). Wikipedia. View Source
• [2] Koval, I. V. (2002). Advances in the Chemistry of Sulfides. Russian Chemical Reviews, 71(11), 939-973. View Source

High-Value Application Scenarios Prioritizing 3-(Pyrimidin-2-ylsulfanyl)-8-azabicyclo[3.2.1]octane

Construction of Targeted CNS-focused Screening Libraries

Given its tropane scaffold, which inherently predisposes it to cross the blood-brain barrier, and its computed cLogP of 1.8 [1], this compound is best used as a core building block in the assembly of small, focused libraries probing CNS therapeutic targets. Its thioether bridge offers a synthetic diversification point [2], allowing chemists to systematically explore how the oxidation state of the sulfur atom affects target engagement and metabolic stability, a property not accessible with analogous ethers or methylene-linked compounds.

Systematic Physicochemical Probing in Kinase Inhibitor Optimization

The pyrimidine moiety is a privileged structure in kinase inhibition. For lead series where an oxygen-ether linker was employed, this compound can serve as a direct, minimalist probe for a sulfur bioisostere swap [3]. While head-to-head biological data is lacking, the compound's identical TPSA but higher projected lipophilicity versus its oxygen analog makes it an ideal tool for deconvoluting the contributions of polarity, hydrogen bonding, and lipophilicity to the overall kinase selectivity profile.

Intermediate for the Development of 11β-HSD1 Inhibitors

The 8-azabicyclo[3.2.1]octane core is known to generate potent 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) inhibitors, exemplified by clinical candidates [4]. This compound’s specific architecture offers a pathway to novel N-functionalized derivatives via the free amine after deprotection. The thioether linkage provides a key metabolic soft spot that can be engineered (oxidized to sulfone) to reduce clearance or generate active metabolites, offering a strategic advantage in scaffold optimization for metabolic syndrome or Alzheimer's disease programs.

Application

Selection Property

Validation Focus

CNS-focused screening library

Tropane scaffold, thioether diversification handle

CNS permeability context & oxidation-state SAR

Kinase inhibitor bioisostere probing

Thioether as oxygen-ether isostere; identical TPSA, higher cLogP

Deconvolute lipophilicity vs. H-bonding contributions

11β-HSD1 inhibitor intermediate

Free amine after deprotection; thioether oxidizable to sulfone

Metabolite engineering & clearance modulation research

• [1] PubChem. (2026). Computed Properties for CID 71778009. National Center for Biotechnology Information. View Source
• [2] Koval, I. V. (2002). Advances in the Chemistry of Sulfides. Russian Chemical Reviews, 71(11), 939-973. View Source
• [3] Patani, G. A., & LaVoie, E. J. (1996). Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews, 96(8), 3147-3176. View Source
• [4] Exelixis, Inc. (2010). 11 BETA-HSD1 MODULATORS. Freepatentsonline. View Source